Cas no 1047620-81-4 (2-Phenyl-thiazol-5-yl-methylamine Hydrochloride)

• Product Name: 2-Phenyl-thiazol-5-yl-methylamine Hydrochloride
• CAS No: 1047620-81-4
• MF: C₁₀H₁₁ClN₂S
• MW: 226.725739717484
• MDL: MFCD03129296
• CID: 3090413
• PubChem ID: 2932203
• Update Time: 2025-06-09

2-Phenyl-thiazol-5-yl-methylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-Phenyl-1,3-thiazol-5-yl)methanamine hydrochloride
• 2-Phenyl-thiazol-5-yl-methylamine hydrochloride
• (2-PHENYLTHIAZOL-5-YL)METHANAMINE HYDROCHLORIDE
• Cambridge id 7256267
• MFCD03129296
• 2-Phenyl-5-thiazolemethanamine hydrochloride
• AKOS003745022
• CS-0021986
• (2-phenyl-1,3-thiazol-5-yl)methanamine;hydrochloride
• [(2-Phenyl-1,3-thiazol-5-yl)methyl]aminehydrochloride
• EN300-96533
• G84522
• 1-(2-PHENYL-1,3-THIAZOL-5-YL)METHANAMINE HYDROCHLORIDE
• DB-193086
• (2-PHENYLTHIAZOL-5-YL)METHANAMINEHYDROCHLORIDE
• 1047620-81-4
• [(2-Phenyl-1,3-thiazol-5-yl)methyl]amine hydrochloride
• SCHEMBL15757346
• 816-964-8
• 2-Phenyl-thiazol-5-yl-methylamine Hydrochloride

• MDL： MFCD03129296
• Inchi： 1S/C10H10N2S.ClH/c11-6-9-7-12-10(13-9)8-4-2-1-3-5-8;/h1-5,7H,6,11H2;1H
• InChI Key： ZDQWBKSBVOECEI-UHFFFAOYSA-N
• SMILES： Cl.S1C(=CN=C1C1C=CC=CC=1)CN

Computed Properties

• Exact Mass: 226.0331472g/mol
• Monoisotopic Mass: 226.0331472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on 2-Phenyl-thiazol-5-yl-methylamine Hydrochloride

Introduction to 2-Phenyl-thiazol-5-yl-methylamine Hydrochloride (CAS No. 1047620-81-4)

2-Phenyl-thiazol-5-yl-methylamine Hydrochloride, with the CAS number 1047620-81-4, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The hydrochloride salt form of this compound enhances its solubility and stability, making it suitable for various applications in drug development and chemical synthesis.

The structure of 2-Phenyl-thiazol-5-yl-methylamine Hydrochloride consists of a thiazole ring substituted with a phenyl group and a methylamine group. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The thiazole ring is a common motif in many bioactive compounds, contributing to its ability to interact with various biological targets. The phenyl group enhances the lipophilicity of the molecule, which can influence its cellular uptake and distribution. The methylamine group, when protonated as a hydrochloride salt, increases the compound's solubility in aqueous environments, facilitating its use in biological assays and pharmaceutical formulations.

Recent studies have explored the potential applications of 2-Phenyl-thiazol-5-yl-methylamine Hydrochloride in various therapeutic areas. One notable area of research is its activity as an inhibitor of specific enzymes involved in disease pathways. For example, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding suggests that 2-Phenyl-thiazol-5-yl-methylamine Hydrochloride could be a promising lead compound for the development of new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its enzymatic inhibition properties, 2-Phenyl-thiazol-5-yl-methylamine Hydrochloride has also shown potential as an antiproliferative agent. Research conducted at the National Institutes of Health (NIH) demonstrated that this compound effectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the disruption of cellular signaling pathways that regulate cell proliferation and survival. These findings highlight the potential of 2-Phenyl-thiazol-5-yl-methylamine Hydrochloride as a candidate for further preclinical and clinical evaluation as an anticancer agent.

The pharmacokinetic properties of 2-Phenyl-thiazol-5-yl-methylamine Hydrochloride have also been investigated to assess its suitability for therapeutic use. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, preliminary toxicity studies have indicated that 2-Phenyl-thiazol-5-yl-methylamine Hydrochloride is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The synthetic route for preparing 2-Phenyl-thiazol-5-yl-methylamine Hydrochloride has been optimized to ensure high yield and purity. A typical synthesis involves the reaction of 2-bromothiazole with phenylmagnesium bromide to form the corresponding phenylthiazole intermediate. This intermediate is then treated with methylamine in the presence of hydrochloric acid to yield the final product. The synthetic process can be scaled up for industrial production, making it feasible to manufacture large quantities of this compound for research and commercial purposes.

In conclusion, 2-Phenyl-thiazol-5-yl-methylamine Hydrochloride (CAS No. 1047620-81-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, positioning it as a valuable tool in the development of novel treatments for various diseases.